3-{[(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetyl]amino}benzoic acid

• IUPAC Name: 3-[[2-(6-chloro-3-oxo-1,4-benzoxazin-4-yl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H13ClN2O5/c18-11-4-5-14-13(7-11)20(16(22)9-25-14)8-15(21)19-12-3-1-2-10(6-12)17(23)24/h1-7H,8-9H2,(H,19,21)(H,23,24)
• InChI Key: LKMGTRNAOHOJSO-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=C(O1)C=CC(=C2)Cl)CC(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C17H13ClN2O5
• Molecular Weight: 360.7 g/mol

Description

3-{[(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetyl]amino}benzoic acid, also known as COB-47, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

3-{[(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetyl]amino}benzoic acid acts as a positive modulator of voltage-gated potassium channels, specifically the Kv1.2 and Kv1.3 channels. It binds to the channel and enhances its activity, leading to an increase in the outward flow of potassium ions and hyperpolarization of the cell membrane. This hyperpolarization can lead to a decrease in neuronal excitability and a reduction in the release of neurotransmitters.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to enhance the activity of Kv1.2 and Kv1.3 channels in neurons, leading to changes in synaptic transmission and plasticity. It has also been shown to reduce the release of neurotransmitters, such as glutamate and acetylcholine, which are important in learning and memory processes. Additionally, this compound has been found to have anti-inflammatory effects, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetyl]amino}benzoic acid in lab experiments is its specificity for Kv1.2 and Kv1.3 channels, which allows for targeted modulation of neuronal activity. Additionally, this compound has been found to have a long duration of action, which can be useful in studying long-term changes in synaptic plasticity. However, one limitation of using this compound is its relatively low potency, which can make it difficult to achieve the desired effects at low concentrations.

Future Directions

There are several future directions for research on 3-{[(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetyl]amino}benzoic acid. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound's anti-inflammatory effects may be beneficial in reducing the neuroinflammation associated with these diseases. Additionally, further research is needed to better understand the mechanism of action of this compound and its effects on neuronal activity and synaptic plasticity. Finally, the development of more potent analogs of this compound may lead to improved efficacy and specificity for Kv1.2 and Kv1.3 channels.

Scientific Research Applications

3-{[(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetyl]amino}benzoic acid has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to modulate the activity of certain ion channels, such as the voltage-gated potassium channels, which are important in regulating neuronal excitability. This modulation can lead to changes in synaptic transmission and plasticity, which are important in learning and memory processes.